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Compound of Interest

Compound Name: 6-Bromo-2,8-dimethylquinoline

Cat. No.: B1371724

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2,8-dimethylquinoline, identified by the CAS number 1189106-78-2, is a
halogenated heterocyclic compound belonging to the quinoline family.[1] The quinoline scaffold
is a well-established "privileged structure” in medicinal chemistry, forming the core of numerous
approved therapeutic agents with a wide spectrum of biological activities, including anticancer,
antimalarial, and anti-inflammatory properties.[2][3][4] The strategic placement of a bromine
atom at the 6-position, along with methyl groups at the 2- and 8-positions, renders 6-Bromo-
2,8-dimethylquinoline a versatile synthetic intermediate for the development of novel drug
candidates. The bromine atom provides a reactive handle for further molecular elaboration
through various cross-coupling reactions, enabling the systematic exploration of structure-
activity relationships (SAR).[2] This guide provides a comprehensive overview of its synthesis,
physicochemical properties, spectroscopic characterization, potential applications in drug
discovery, and essential safety protocols.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Bromo-2,8-dimethylquinoline is
presented in the table below. These properties are crucial for understanding its behavior in
various experimental settings, from reaction conditions to biological assays.
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Property Value Source
CAS Number 1189106-78-2 [1]
Molecular Formula C11H10BrN [1]
Molecular Weight 236.11 g/mol [1]
IUPAC Name 6-bromo-2,8-dimethylquinoline  [1]
, CC1=CC=C2C(=C1)C(Br)=CC
Canonical SMILES [1]
=C2N=C1C
RZJSSQBKYWNNAW-
InChliKey [1]

UHFFFAOYSA-N

Predicted XLogP3 3.6 [1]

Synthesis of 6-Bromo-2,8-dimethylquinoline

The synthesis of 6-Bromo-2,8-dimethylquinoline can be effectively achieved through a
modification of the classic Doebner-von Miller reaction.[5][6][7] This acid-catalyzed cyclization
reaction involves the condensation of an aniline with an a,3-unsaturated carbonyl compound.
For the synthesis of the target molecule, 4-bromo-2-methylaniline serves as the aniline
component, and crotonaldehyde acts as the a,3-unsaturated aldehyde.

Proposed Synthetic Pathway: Doebner-von Miller
Reaction

The following diagram illustrates the proposed synthetic workflow for 6-Bromo-2,8-
dimethylquinoline.
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Doebner-von Miller synthesis of 6-Bromo-2,8-dimethylquinoline.

(4-Brom0-2-methylaniIine)
Crotonaldehyde |———————————

HCI, Oxidizing Agent
(e.g., As20s or Nitrobenzene)

Doebner-von Miller Reaction g 6-Bromo-2,8-dimethylquinoline

in
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Synthesis of
6-Bromo-2,8-dimethylquinoline A general workflow for the preclinical evaluation of novel quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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